1-(3,4,5-Trimethoxybenzoyl)-4-(2-hydroxy-3-piperidinopropyl)piperazine dihydrochloride

• CAS No.: 109376-99-0
• Molecular Formula: C22H37Cl2N3O5
• Molecular Weight: 494.4 g/mol
• IUPAC Name: [4-(2-hydroxy-3-piperidin-1-ylpropyl)piperazin-1-yl]-(3,4,5-trimethoxyphenyl)methanone;dihydrochloride
• InChI: InChI=1S/C22H35N3O5.2ClH/c1-28-19-13-17(14-20(29-2)21(19)30-3)22(27)25-11-9-24(10-12-25)16-18(26)15-23-7-5-4-6-8-23;;/h13-14,18,26H,4-12,15-16H2,1-3H3;2*1H
• InChI Key: RNCIGVXVAMLMII-UHFFFAOYSA-N
• SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)N2CCN(CC2)CC(CN3CCCCC3)O.Cl.Cl
• Synonyms: alpha-(1-Piperidinylmethyl)-4-(3,4,5-trimethoxybenzoyl)-1-piperazineet hanol dihydrochloride

Description

This compound is widely used in scientific research due to its high affinity for neurokinin receptors, making it a valuable tool for studying receptor functions and related biological processes .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Bhsar-sp involves the incorporation of specific amino acid residues into the peptide chain. The process typically includes the following steps:

Solid-phase peptide synthesis: This method is used to assemble the peptide chain by sequentially adding protected amino acids to a solid support.

Cleavage and deprotection: The peptide is cleaved from the solid support, and the protecting groups are removed to yield the final product.

Purification: The crude peptide is purified using techniques such as high-performance liquid chromatography to obtain the desired compound with high purity.

Industrial Production Methods

Industrial production of Bhsar-sp follows similar synthetic routes but on a larger scale. The process involves optimizing reaction conditions to maximize yield and purity while minimizing production costs. Advanced techniques such as automated peptide synthesizers and large-scale chromatography are employed to ensure efficient production.

Chemical Reactions Analysis

Types of Reactions

Bhsar-sp undergoes various chemical reactions, including:

Oxidation: The methionine residue in Bhsar-sp can be oxidized to form methionine sulfoxide.

Reduction: The oxidized form can be reduced back to methionine using reducing agents.

Substitution: The peptide can undergo substitution reactions where specific amino acid residues are replaced with other residues to study structure-activity relationships.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide or other oxidizing agents are used under mild conditions to oxidize methionine.

Reduction: Reducing agents such as dithiothreitol or tris(2-carboxyethyl)phosphine are used to reduce methionine sulfoxide back to methionine.

Substitution: Amino acid derivatives and coupling reagents are used in solid-phase peptide synthesis to introduce specific substitutions.

Major Products Formed

Oxidation: Methionine sulfoxide-containing peptides.

Reduction: Methionine-containing peptides.

Substitution: Peptides with modified amino acid sequences.

Scientific Research Applications

Bhsar-sp has a wide range of applications in scientific research, including:

Chemistry: Used to study the structure and function of neurokinin receptors and their interactions with ligands.

Biology: Employed in research on neurotransmission, pain perception, and inflammatory responses.

Medicine: Investigated for its potential therapeutic applications in treating conditions such as chronic pain, depression, and anxiety.

Industry: Utilized in the development of new drugs and therapeutic agents targeting neurokinin receptors.

Mechanism of Action

Bhsar-sp exerts its effects by binding to neurokinin 1 receptors, which are G protein-coupled receptors involved in various physiological processes. Upon binding, Bhsar-sp activates the receptor, leading to the activation of downstream signaling pathways such as the phospholipase C pathway. This results in the release of intracellular calcium and the activation of protein kinase C, ultimately leading to various cellular responses .

Comparison with Similar Compounds

Similar Compounds

Neurokinin A: Another neurokinin receptor agonist with a different amino acid sequence.

Neurokinin B: A neurokinin receptor agonist with distinct biological activities.

Substance P: A naturally occurring neurokinin receptor agonist with a similar structure to Bhsar-sp.

Uniqueness

Bhsar-sp is unique due to its high affinity and selectivity for neurokinin 1 receptors. Its synthetic nature allows for precise modifications to study structure-activity relationships and receptor functions. This makes Bhsar-sp a valuable tool in both basic and applied research .